Cas no 61434-48-8 (2-(hydroxymethyl)-1,3-dimethoxyanthracene-9,10-dione)
61434-48-8 structure
Product Name:2-(hydroxymethyl)-1,3-dimethoxyanthracene-9,10-dione
CAS No:61434-48-8
MF:C17H14O5
MW:298.290065288544
CID:1627286
PubChem ID:151669
Update Time:2025-04-21
2-(hydroxymethyl)-1,3-dimethoxyanthracene-9,10-dione Chemical and Physical Properties
Names and Identifiers
-
- 2-(hydroxymethyl)-1,3-dimethoxyanthracene-9,10-dione
- 2-(Hydroxymethyl)-1,3-dimethoxy-9,10-anthraquinone
- 9,10-anthracenedione, 2-(hydroxymethyl)-1,3-dimethoxy-
- 2-(Hydroxymethyl)-1,3-dimethoxyanthraquinone
- DTXSID50210379
- 61434-48-8
- 2-Hydroxymethyl-1,3-dimethoxyanthraquinone
- SCHEMBL16226230
- CCRIS 6440
-
- Inchi: 1S/C17H14O5/c1-21-13-7-11-14(17(22-2)12(13)8-18)16(20)10-6-4-3-5-9(10)15(11)19/h3-7,18H,8H2,1-2H3
- InChI Key: HLBNIOHBJNNJPW-UHFFFAOYSA-N
- SMILES: O(C)C1C(CO)=C(C=C2C(C3C=CC=CC=3C(C2=1)=O)=O)OC
Computed Properties
- Exact Mass: 298.08412
- Monoisotopic Mass: 298.084124
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 448
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 72.8
- XLogP3: 1.9
Experimental Properties
- Density: 1.35
- Boiling Point: 531.6°C at 760 mmHg
- Flash Point: 200°C
- Refractive Index: 1.628
- PSA: 72.83
2-(hydroxymethyl)-1,3-dimethoxyanthracene-9,10-dione Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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